Cas no 1935580-18-9 (3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol)

• Product Name: 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol
• CAS No: 1935580-18-9
• MF: C₆H₉F₄NO
• MW: 187.135375738144
• CID: 6062203
• PubChem ID: 130902464
• Update Time: 2025-10-28

3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol
• 1935580-18-9
• EN300-1947353

• Inchi： 1S/C6H9F4NO/c7-4(8)6(9,10)1-5(12)2-11-3-5/h4,11-12H,1-3H2
• InChI Key： RKUXVNNSLITUOR-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC1(CNC1)O)F

Computed Properties

• Exact Mass: 187.06202656g/mol
• Monoisotopic Mass: 187.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol

Introduction to 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol (CAS No. 1935580-18-9)

3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol, identified by the chemical abstracts service number 1935580-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two carbon atoms and three nitrogen atoms. The presence of a tetrafluoropropyl substituent at the 2-position of the azetidine ring introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural features of 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol contribute to its distinct chemical behavior. The tetrafluoropropyl group enhances the compound's lipophilicity while simultaneously introducing fluorine atoms that can influence metabolic stability and binding affinity. These attributes are particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Recent studies have highlighted the potential of fluorinated azetidine derivatives in developing novel antibiotics and antiviral agents due to their ability to disrupt microbial cell wall synthesis or inhibit viral protease activity.

In the realm of medicinal chemistry, 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol has been explored as a scaffold for designing small-molecule inhibitors targeting various biological pathways. The azetidine core is a versatile structure that can mimic natural amino acid motifs, facilitating interactions with enzyme active sites or receptor binding pockets. For instance, modifications at the 3-position of the azetidine ring have been shown to enhance binding affinity to specific proteases involved in inflammation and cancer progression. This flexibility makes it an attractive building block for structure-based drug design (SBDD) approaches.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol for biological activity. Molecular docking simulations and virtual screening techniques have identified derivatives with enhanced potency against targets such as kinases and phosphodiesterases. These computational methods complement traditional high-throughput screening (HTS), allowing researchers to prioritize compounds based on predicted binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties.

The synthesis of 3-(2,2,3,3-tetrafluoropropyl)azetidin-3-ol presents unique challenges due to the complexity of the tetrafluoropropyl side chain. However, recent innovations in synthetic methodologies have improved both yield and purity. Transition-metal-catalyzed cross-coupling reactions and fluorination techniques have been particularly effective in constructing fluorinated azetidine derivatives with high regioselectivity. These advances underscore the growing importance of fluorine chemistry in developing next-generation therapeutics.

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